N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-5-phenylisoxazole-3-carboxamide

• IUPAC Name: N-[(2-methoxy-1,3-dihydroinden-2-yl)methyl]-5-phenyl-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C21H20N2O3/c1-25-21(12-16-9-5-6-10-17(16)13-21)14-22-20(24)18-11-19(26-23-18)15-7-3-2-4-8-15/h2-11H,12-14H2,1H3,(H,22,24)
• InChI Key: NYWYQDATAVWPHQ-UHFFFAOYSA-N
• Canonical SMILES: COC1(CC2=CC=CC=C2C1)CNC(=O)C3=NOC(=C3)C4=CC=CC=C4
• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol

Description

Molecular Structure Analysis

There is no detailed molecular structure analysis available for this compound.

Chemical Reactions Analysis

Information on the chemical reactions involving this compound is not available.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not detailed in the available sources.

Scientific Research Applications

Synthesis and Characterization

Research on structurally related compounds often focuses on the synthesis and characterization of novel derivatives, aiming to explore their chemical and physical properties. For instance, studies have reported on the synthesis of various isoxazole and pyrimidine derivatives, highlighting methodologies for introducing specific functional groups that could alter biological activity or physicochemical properties (Hassan, Hafez, & Osman, 2014). These synthetic approaches provide a foundation for the development of novel compounds with potential applications in medicinal chemistry.

Biological Activity

Several studies have investigated the biological activities of compounds with similar structural features, including their potential as cytotoxic agents against cancer cell lines or as inhibitors of specific enzymes relevant to disease processes. For example, derivatives of isoxazole have been evaluated for their in vitro antidiabetic activity, indicating the potential for the development of new therapeutic agents (Lalpara, Vachhani, Hadiyal, Goswami, & Dubal, 2021). These findings suggest that structurally related compounds, such as N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-5-phenylisoxazole-3-carboxamide, might also exhibit significant biological activities worthy of further exploration.

Pharmacological Potential

Research into compounds with similar molecular frameworks has explored their pharmacological potential, including their role as selective inhibitors or activators of biological pathways. This research often aims to identify novel drug candidates for a range of diseases, from neurological disorders to cancer. For instance, studies on isoxazole derivatives have shown promise in modulating histone deacetylase activity, suggesting potential applications in treating diseases like Alzheimer's (Lee et al., 2018). Such insights highlight the importance of exploring the full spectrum of biological activities associated with compounds structurally related to N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-5-phenylisoxazole-3-carboxamide.

Mechanism of Action

Target of Action

The primary target of the compound N-((2-methoxy-2,3-dihydro-1H-inden-2-yl)methyl)-5-phenylisoxazole-3-carboxamide is the μ-opioid receptor . This receptor is associated with the action of morphine and other related synthetic analgesics, as well as endogenous peptides with morphine-like activity .

Mode of Action

The compound acts as an antagonist at the μ-opioid receptor Instead, it blocks the receptor and prevents it from being activated by other substances .

Biochemical Pathways

Therefore, the antagonistic action of this compound at the μ-opioid receptor could potentially affect these sensory pathways .

Result of Action

The antagonistic action of this compound at the μ-opioid receptor could potentially lead to a reduction in the perception of pain and itch . This could make it useful in the treatment of conditions characterized by these symptoms .

Future Directions

The future directions or potential applications of this compound are not mentioned in the available sources.